Benzoic acid, 3,5-bis(3-(2-chloroethyl)-3-nitrosoureido)-
Benzoic acid, 3,5-bis(3-(2-chloroethyl)-3-nitrosoureido)-
Brand Name:
Vulcanchem
CAS No.:
13907-61-4
VCID:
VC0080350
InChI:
InChI=1S/C13H14Cl2N6O6/c14-1-3-20(18-26)12(24)16-9-5-8(11(22)23)6-10(7-9)17-13(25)21(19-27)4-2-15/h5-7H,1-4H2,(H,16,24)(H,17,25)(H,22,23)
SMILES:
C1=C(C=C(C=C1NC(=O)N(CCCl)N=O)NC(=O)N(CCCl)N=O)C(=O)O
Molecular Formula:
C13H14Cl2N6O6
Molecular Weight:
421.2 g/mol
Benzoic acid, 3,5-bis(3-(2-chloroethyl)-3-nitrosoureido)-
CAS No.: 13907-61-4
Main Products
VCID: VC0080350
Molecular Formula: C13H14Cl2N6O6
Molecular Weight: 421.2 g/mol
| CAS No. | 13907-61-4 |
|---|---|
| Product Name | Benzoic acid, 3,5-bis(3-(2-chloroethyl)-3-nitrosoureido)- |
| Molecular Formula | C13H14Cl2N6O6 |
| Molecular Weight | 421.2 g/mol |
| IUPAC Name | 3,5-bis[[2-chloroethyl(nitroso)carbamoyl]amino]benzoic acid |
| Standard InChI | InChI=1S/C13H14Cl2N6O6/c14-1-3-20(18-26)12(24)16-9-5-8(11(22)23)6-10(7-9)17-13(25)21(19-27)4-2-15/h5-7H,1-4H2,(H,16,24)(H,17,25)(H,22,23) |
| Standard InChIKey | RRTCCTJFLQKSPL-UHFFFAOYSA-N |
| SMILES | C1=C(C=C(C=C1NC(=O)N(CCCl)N=O)NC(=O)N(CCCl)N=O)C(=O)O |
| Canonical SMILES | C1=C(C=C(C=C1NC(=O)N(CCCl)N=O)NC(=O)N(CCCl)N=O)C(=O)O |
| Synonyms | 3,5-Bis[3-(2-chloroethyl)-3-nitrosoureido]benzoic acid |
| PubChem Compound | 26327 |
| Last Modified | Nov 11 2021 |
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